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Compound of Interest

Compound Name: 4-Propylnonan-4-ol

Cat. No.: B14729422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for 4-Propylnonan-4-ol, a tertiary alcohol.

The information is presented to support research and development activities where this

compound may be of interest.

Molecular Identity and Weight
The fundamental identifying characteristics of a chemical compound are its molecular formula

and molecular weight. These properties are crucial for stoichiometric calculations in chemical

reactions, preparation of solutions of known concentration, and analytical characterizations.

4-Propylnonan-4-ol is a saturated alcohol with a hydroxyl group located on the fourth carbon

of a nonane backbone, which is also substituted with a propyl group at the same position. Its

chemical structure directly determines its molecular formula and, consequently, its molecular

weight.

The molecular formula for 4-Propylnonan-4-ol is C12H26O[1]. The molecular weight is a sum

of the atomic weights of all atoms in one molecule of the compound. Based on its molecular

formula, the calculated molecular weight of 4-Propylnonan-4-ol is 186.33 g/mol [1][2].

A summary of the key quantitative data for 4-Propylnonan-4-ol is provided in the table below

for easy reference and comparison.
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Property Value Source

Molecular Formula C12H26O PubChem[1]

Molecular Weight 186.33 g/mol PubChem[1][2]

Note on Advanced Technical Data:

The user's request included provisions for detailed experimental protocols and signaling

pathway diagrams. For the specific query of determining the molecular weight of a single, well-

defined chemical compound like 4-Propylnonan-4-ol, such in-depth experimental descriptions

or biological pathway visualizations are not applicable. The molecular weight is a fundamental,

calculated property derived from the compound's established chemical formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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